Cas no 847820-10-4 (2,2'-Bipyridinium, 1,4,4'-trimethyl-, iodide)

847820-10-4 structure
Product name:2,2'-Bipyridinium, 1,4,4'-trimethyl-, iodide
2,2'-Bipyridinium, 1,4,4'-trimethyl-, iodide Chemical and Physical Properties
Names and Identifiers
-
- 2,2'-Bipyridinium, 1,4,4'-trimethyl-, iodide
- 1,4,4'-Trimethyl-2,2'-bipyridinium iodide
- 1,4-dimethyl-2-(4-methylpyridin-1-ium-2-yl)pyridin-1-ium,diiodide
- 1,4,4'-Trimethyl-2,2'-bipyridin-1-ium diiodide
- J-400096
- DTXSID30833984
- 847820-10-4
-
- Inchi: InChI=1S/C13H15N2.2HI/c1-10-4-6-14-12(8-10)13-9-11(2)5-7-15(13)3;;/h4-9H,1-3H3;2*1H/q+1;;/p-1
- InChI Key: BVHBPIYIAVAFME-UHFFFAOYSA-M
- SMILES: CC1=CC(=[NH+]C=C1)C2=[N+](C=CC(=C2)C)C.[I-].[I-]
Computed Properties
- Exact Mass: 453.94029g/mol
- Monoisotopic Mass: 453.94029g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 205
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18Ų
2,2'-Bipyridinium, 1,4,4'-trimethyl-, iodide Related Literature
-
Hajra Zafar,Xinru You,Asifullah Khan,Liang Ge J. Mater. Chem. B, 2019,7, 7639-7655
-
Samuel Bernard,Chrystelle Salameh,Philippe Miele Dalton Trans., 2016,45, 861-873
-
Bufeng Zhang,Zhonggang Wang Chem. Commun., 2009, 5027-5029
-
4. Characterization of DcsC, a PLP-independent racemase involved in the biosynthesis of d-cycloserine†David Dietrich,Marco J. van Belkum,John C. Vederas Org. Biomol. Chem., 2012,10, 2248-2254
-
Ahalya Behera,Saroj K. Rout,Srimanta Guin,Bhisma K. Patel RSC Adv., 2014,4, 55115-55118
847820-10-4 (2,2'-Bipyridinium, 1,4,4'-trimethyl-, iodide) Related Products
- 1242267-94-2(N-(1-benzylpiperidin-4-yl)-3-chloro-5-(trifluoromethyl)pyridin-2-amine)
- 1898389-57-5(3-(5-fluoro-2-methoxy-4-methylphenyl)-3-methylbutanoic acid)
- 1805163-19-2(2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-4-acetic acid)
- 922903-93-3(N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylcyclopropanecarboxamide)
- 1226417-84-0(3-(3,5-dimethylphenyl)butan-1-amine)
- 1806030-66-9(3-(Aminomethyl)-4-chloro-2-(difluoromethyl)-6-methylpyridine)
- 1903918-20-6(2-((1-(Cyclopropylsulfonyl)pyrrolidin-3-yl)oxy)-6-methylpyridine)
- 1267887-46-6(5-(methoxymethyl)-1-propyl-1H-1,2,3-triazole-4-carboxylic acid)
- 298701-16-3(2-[(5Z)-5-[(3-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid)
- 2763730-98-7(SLF1081851 TFA)
Recommended suppliers
Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk

PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent

Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk
